Cas no 920965-86-2 (1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)-
• CAS No: 920965-86-2
• MF: C₁₄H₈ClN₃O₂S
• MW: 317.750220298767
• CID: 754985
• PubChem ID: 49759087
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-4-chloropyrrolo[2,3-b]pyridine-3-carbonitrile
• 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE,4-CHLORO-1-(PHENYLSULFONYL)
• 4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 920965-86-2
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile,4-chloro-1-(phenylsulfonyl)-
• KACVWNPHKPVGLF-UHFFFAOYSA-N
• SCHEMBL2104972
• 1-(Benzenesulfonyl)-4-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• DTXSID70678013

• Inchi： 1S/C14H8ClN3O2S/c15-12-6-7-17-14-13(12)10(8-16)9-18(14)21(19,20)11-4-2-1-3-5-11/h1-7,9H
• InChI Key： KACVWNPHKPVGLF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(C#N)=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.00300
• Monoisotopic Mass: 317.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.13000
• LogP: 3.87918